Cas no 2137958-14-4 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide
• CAS No: 2137958-14-4
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6301301
• PubChem ID: 165481416
• Update Time: 2025-06-13

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide
• EN300-1114028
• 2137958-14-4

• Inchi： 1S/C8H13N5O/c9-7-4-11-13(12-7)5-8(14)10-3-6-1-2-6/h4,6H,1-3,5H2,(H2,9,12)(H,10,14)
• InChI Key： RLCNIXIIXXVCGY-UHFFFAOYSA-N
• SMILES： O=C(CN1N=CC(N)=N1)NCC1CC1

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide

Comprehensive Overview of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide (CAS No. 2137958-14-4)

The compound 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide (CAS No. 2137958-14-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a 1,2,3-triazole core and a cyclopropylmethyl moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with cancer and inflammatory diseases. The 1,2,3-triazole ring in this compound is known for its ability to mimic peptide bonds, making it a valuable building block in medicinal chemistry. Additionally, the cyclopropylmethyl group can enhance the compound's metabolic stability, a feature highly sought after in drug design.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide fits into this trend due to its modular structure, which allows for easy derivatization. Scientists are investigating its interactions with specific protein targets, such as tyrosine kinases and serine/threonine kinases, to unlock its full therapeutic potential.

Another area of exploration for this compound is its application in antibacterial and antifungal research. The 1,2,3-triazole moiety is known for its antimicrobial properties, and combining it with the cyclopropylmethyl group could lead to enhanced efficacy against resistant strains. With the global rise in antibiotic resistance, compounds like 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide are being scrutinized for their ability to address this pressing public health challenge.

From a synthetic chemistry perspective, the preparation of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide involves multi-step organic reactions, including click chemistry for the triazole ring formation. This approach is favored for its high yield and selectivity, making it a popular choice in industrial and academic labs. The compound's CAS No. 2137958-14-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions.

As the pharmaceutical industry continues to prioritize drug repurposing and fragment-based drug discovery, compounds like 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(cyclopropylmethyl)acetamide are gaining traction. Their versatility allows researchers to explore new indications beyond their initial scope, potentially accelerating the development of life-saving medications. With ongoing studies and clinical trials, this compound may soon emerge as a cornerstone in modern therapeutics.